3-[(2-ethoxy-3-methoxybenzyl)amino]-2-methylbenzoic acid

• IUPAC Name: 3-[(2-ethoxy-3-methoxyphenyl)methylamino]-2-methylbenzoic acid
• InChI: InChI=1S/C18H21NO4/c1-4-23-17-13(7-5-10-16(17)22-3)11-19-15-9-6-8-14(12(15)2)18(20)21/h5-10,19H,4,11H2,1-3H3,(H,20,21)
• InChI Key: MSPWKEVKXRBTNQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC=C1OC)CNC2=CC=CC(=C2C)C(=O)O
• Molecular Formula: C18H21NO4
• Molecular Weight: 315.4 g/mol

Description

3-[(2-ethoxy-3-methoxybenzyl)amino]-2-methylbenzoic acid is a useful research compound. Its molecular formula is C18H21NO4 and its molecular weight is 315.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 315.14705815 g/mol and the complexity rating of the compound is 376. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Photodynamic Therapy Applications

The development of new photosensitizers for photodynamic therapy (PDT) is a crucial area of research. A study by Pişkin, Canpolat, and Öztürk (2020) on zinc phthalocyanine derivatives highlighted their potential in PDT for cancer treatment. These compounds demonstrate good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, making them suitable for Type II photosensitization mechanisms in cancer therapy [M. Pişkin, E. Canpolat, Ö. Öztürk, 2020].

Antimicrobial Activity

Research on new pyridine derivatives by Patel, Agravat, and Shaikh (2011) involved synthesizing compounds with potential antimicrobial activity. The study found variable and modest activity against investigated strains of bacteria and fungi, suggesting these compounds' utility in developing new antimicrobial agents [N. Patel, S. N. Agravat, Faiyazalam M. Shaikh, 2011].

Polyaniline Doping

Amarnath and Palaniappan (2005) explored a new class of dopants for polyaniline, including benzoic acid and substituted benzoic acids, to study the conductivity and thermal properties of the doped polyaniline. This research contributes to the development of conductive polymers for various applications, from sensors to electronic devices [C. A. Amarnath, S. Palaniappan, 2005].

Antioxidant and Inhibitory Activities

The synthesis and evaluation of Schiff bases tethered 1,2,4-triazole and pyrazole rings for antioxidant and α-glucosidase inhibitory activities were reported by Pillai et al. (2019). These compounds showed significant inhibitory potential compared to Acarbose, a reference drug, indicating their potential in managing diabetes and oxidative stress-related conditions [R. Pillai et al., 2019].

Advanced Glycation End-Product Formation Inhibition

Dong et al. (2010) investigated protein glycation inhibitors from Polygonatum odoratum rhizomes, identifying homoisoflavanones that inhibit advanced glycation end-product (AGE) formation more effectively than aminoguanidine. This research provides insights into natural products that could mitigate diabetic complications by preventing AGE accumulation [Wei Dong et al., 2010].